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Compound of Interest

1,5-Dioxa-9-
Compound Name: )
azaspiro[5.5]undecane

Cat. No.: B089440

A Note on CAS Number 180-94-9: The IUPAC name for the compound with CAS number 180-
94-9 is 1,5-Dioxa-9-azaspiro[5.5]undecane[1][2][3][4][5]. This guide, however, will focus on
the closely related and industrially significant compound, 4-Ethenylcyclohex-1-ene (CAS 100-
40-3), also known as 4-Vinylcyclohexene, due to its relevance in chemical synthesis and
toxicology for the target audience of researchers and drug development professionals.

Introduction to 4-Vinylcyclohexene (4-VCH)

4-Vinylcyclohexene (4-VCH) is a cyclic olefin, appearing as a colorless liquid with a pungent
odor.[6] Structurally, it is characterized by a cyclohexene ring with a vinyl group attached at the
fourth carbon. This doubly unsaturated hydrocarbon is a key intermediate in various industrial
chemical syntheses.[7] While it exists as a chiral molecule, it is primarily used in its racemic
form.[8] Its significance in the context of drug development and toxicology arises from its
metabolic activation to reactive epoxides, which have been the subject of extensive research.
[91[10]

Synthesis and Industrial Production

The primary industrial route for the synthesis of 4-Vinylcyclohexene is the dimerization of 1,3-
butadiene.[8][11] This process is typically achieved through a Diels-Alder reaction, a [4+2]
cycloaddition that forms the six-membered ring of the cyclohexene.
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The reaction is generally carried out at elevated temperatures, ranging from 110°C to 425°C,
and under pressures of 1.3 to 100 MPa.[8][11] The choice of catalyst is critical for optimizing
the yield and selectivity of 4-VCH over other potential dimerization products like 1,5-
cyclooctadiene.[11] Commonly employed catalysts include silicon carbide mixed with copper or
chromium salts.[8] Non-acidic zeolites and certain nickel complexes are also utilized to
enhance reaction efficiency.[11]

Beyond direct synthesis, 4-VCH can also be obtained as a byproduct in the manufacturing of
other chemicals derived from 1,3-butadiene, such as in the production of vinylnorbornene and
dodecanedioic acid.[12][13]

Chemical and Physical Properties

A summary of the key chemical and physical properties of 4-Vinylcyclohexene is presented in
the table below.

Property Value

CAS Number 100-40-3
Molecular Formula C8H12

Molar Mass 108.184 g/mol [8]
Appearance Colorless liquid[8]
Density 0.8299 g/cm? at 20°C[8]
Boiling Point 128.9 °C[8]
Melting Point -108.9 °C[8]
Flash Point 21.2 °C[8]
Solubility in Water 0.05 g/L[8]

Vapor Pressure 2 kPa at 25°CJ[8]

Applications in Chemical Synthesis
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The dual unsaturation of 4-Vinylcyclohexene, with both a vinyl group and an internal double
bond in the cyclohexene ring, provides multiple reactive sites, making it a versatile chemical
intermediate.[7]

A primary application of 4-VCH is in the production of 4-vinylcyclohexene dioxide (VCDO), also
referred to as 4-vinylcyclohexene diepoxide.[7][11][14] This is achieved through the epoxidation
of 4-VCH, typically using peroxyacetic acid.[14] VCDO is a crucial component in the
manufacturing of epoxy resins, which are widely used in aerospace, automotive, and
electronics industries for their exceptional adhesive and resistive properties.[7][14]

Furthermore, 4-VCH serves as a precursor in the synthesis of:

o Flame retardants: The structure of 4-VCH can be modified to incorporate elements that
confer fire-retardant properties.[7][13][15]

e Flavors and fragrances: It is used as an intermediate in the production of specific flavors and
fragrances.[7][11][13][15]

e Specialty polymers: 4-VCH can act as a monomer in polymerization reactions to create
polymers with unique thermal and mechanical properties.[7]

» Ethylcyclohexane: Hydrogenation of 4-VCH yields ethylcyclohexane, which is utilized as a
solvent for apolar substances.[6]

Metabolism and Toxicological Profile

For drug development professionals, the toxicology of 4-Vinylcyclohexene is of particular
interest, as it is a known reproductive toxicant in animal models. The toxicity is primarily
mediated by its metabolic activation to reactive epoxides.

The metabolic pathway of 4-VCH involves oxidation, primarily by cytochrome P450 enzymes,
to form 4-vinylcyclohexene-1,2-epoxide and 4-epoxyethylcyclohexene.[15] Further epoxidation
leads to the formation of 4-vinylcyclohexene dioxide (VCDO).[10][15]
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Metabolic activation of 4-Vinylcyclohexene to its toxic metabolites.

VCDO is known to selectively destroy small ovarian follicles, leading to premature ovarian
insufficiency in animal models.[10] It induces apoptosis in granulosa cells, increases
intracellular reactive oxygen species (ROS), and can activate the PI3K/Akt/mTOR pathway.[10]
Animal studies have shown that administration of 4-VCH can lead to ovarian and adrenal
tumors in female mice, and lymphoma and lung tumors in male mice.[13][15] The International
Agency for Research on Cancer (IARC) has classified 4-Vinylcyclohexene as "possibly
carcinogenic to humans" (Group 2B).[15]

Safety, Handling, and Storage

4-Vinylcyclohexene is a highly flammable liquid, and its vapors can form explosive mixtures
with air.[16][17] Therefore, it must be handled in a well-ventilated area, away from open flames,
sparks, and other ignition sources.[16][17] Explosion-proof electrical equipment should be
used.[16]
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Personal Protective Equipment (PPE):

o Respiratory Protection: Use of a filter respirator for organic vapors is recommended,
especially in areas with inadequate ventilation.[16][17]

e Hand Protection: Protective gloves are necessary to prevent skin contact.[16][17]
o Eye Protection: Safety goggles or a face shield should be worn.[16][17]

o Skin and Body Protection: Protective clothing should be worn to minimize skin exposure.[16]
[17]

Storage: 4-VCH should be stored in a cool, fireproof, and well-ventilated area, separated from
oxidizing agents.[16][17] It should be kept in tightly sealed containers and should only be
stored if stabilized, as it can form explosive peroxides.[16][17]

In case of a spill, all ignition sources should be removed. The spill should be contained and
absorbed with a dry, inert material such as sand.[16][17]

Experimental Protocols

Protocol for the Synthesis of 4-Vinylcyclohexene via
Dimerization of 1,3-Butadiene

This protocol is a generalized representation based on established industrial methods.

1. Reactor Setup: a. A high-pressure stainless-steel autoclave reactor equipped with a stirrer,
temperature and pressure controls, and an inlet for reactants and an outlet for the product is
required. b. The catalyst, such as silicon carbide with copper salts, is loaded into the reactor.

2. Reaction Execution: a. The reactor is purged with an inert gas (e.g., nitrogen) to remove any
oxygen. b. Liquid 1,3-butadiene is fed into the reactor. c. The reactor is heated to the target
temperature range (e.g., 150-250°C) and pressurized (e.g., 5-20 MPa). d. The reaction mixture
is stirred continuously for a specified residence time to allow for the dimerization to occur.

3. Product Recovery and Purification: a. The reaction mixture is cooled and depressurized. b.
The product stream, containing 4-VCH, unreacted butadiene, and byproducts, is withdrawn
from the reactor. c. Unreacted butadiene is separated and recycled. d. The remaining mixture is
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subjected to fractional distillation to separate the 4-VCH from higher-boiling byproducts like 1,5-
cyclooctadiene. e. A stabilizer, such as BHT, may be added to the purified 4-VCH to prevent
peroxide formation during storage.[11]
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Workflow for the synthesis and purification of 4-Vinylcyclohexene.

Conclusion

4-Ethenylcyclohex-1-ene is a pivotal chemical intermediate with broad applications, particularly
in the synthesis of polymers and fine chemicals. For researchers in drug development and
toxicology, its metabolic pathway and the resulting reproductive toxicity of its epoxide
metabolites are of significant interest. A thorough understanding of its synthesis, chemical
properties, and safe handling procedures is essential for its use in both industrial and research
settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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